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Disclaimer: The term "Fujenal” did not yield any results in scientific and technical literature. It is
highly probable that this is a misspelling of "Funcenal," a trade name for the active ingredient
Flutrimazole. This guide will focus on Flutrimazole.

Introduction

Flutrimazole is a broad-spectrum imidazole antifungal agent utilized for the topical treatment of
superficial mycoses of the skin.[1][2] Developed by Urich Pharmaceuticals in Spain and first
marketed in 1995, it has demonstrated efficacy against a wide range of dermatophytes, yeasts,
and other filamentous fungi.[3] Its chemical name is 1-[(2-fluorophenyl)(4-
fluorophenyl)phenylmethyl]-1H-imidazole.[4][5] Flutrimazole is noted for its potent antifungal
activity, which is comparable to clotrimazole and superior to bifonazole, as well as its anti-
inflammatory properties.[1][6]

Origin and Physicochemical Properties

Flutrimazole is a synthetic imidazole derivative.[2][4] It is characterized by the molecular
formula C22H16F2N2 and a molecular weight of approximately 346.37 g/mol .[5][7] Typically, it
appears as a white powder with limited solubility in water but is soluble in various organic
solvents, which is advantageous for its formulation into topical preparations such as creams,
gels, and solutions.[3][7]
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Table 1: Physicochemical Properties of Flutrimazole

Property Value Reference
Molecular Formula C22H16F2N2 [5][7]
Molecular Weight 346.37 g/mol [7]

CAS Number 119006-77-8 [51[7]
Appearance White powder [7]

Water Solubility Limited [7]

Mechanism of Action

The primary mechanism of action of Flutrimazole, consistent with other azole antifungals, is the
inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[4][8]

Signaling Pathway

Flutrimazole specifically inhibits the fungal enzyme lanosterol 14a-demethylase, which is a
cytochrome P-450 dependent enzyme.[3][7] This enzyme is critical for the conversion of
lanosterol to ergosterol. By disrupting this step, Flutrimazole leads to a depletion of ergosterol
and an accumulation of toxic methylated sterols in the fungal cell membrane. This alters the
membrane's fluidity and the function of membrane-bound enzymes, ultimately leading to the
inhibition of fungal growth and cell death.[7][8] Flutrimazole has demonstrated a strong
inhibitory effect on ergosterol biosynthesis in Candida albicans, with a reported IC50 value of
0.071 pymol/L.[3][4]
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Caption: Mechanism of action of Flutrimazole.

Quantitative Data

The efficacy of Flutrimazole has been evaluated in several clinical trials. The following tables
summarize key quantitative data from these studies.

Table 2: In Vitro Activity of Flutrimazole

Minimum Inhibitory

Organism . Reference
Concentration (MIC)
Dermatophytes, filamentous
) 0.025-5.0 pg/mL [319]
fungi, and yeasts
Scopulariopsis brevicaulis 0.15-0.6 pg/mL [9]

Table 3: Comparative Efficacy of Flutrimazole in Clinical Trials
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. Mycological Mycological
Flutrimazol
o Cure Rate Cure Rate
Condition e Comparator . Reference
. (Flutrimazol (Comparato
Formulation
e) r
1%
Dermatomyc 1% Cream i
) ) Clotrimazole 80% 79% [10]
oses (twice daily)
Cream
1%
Dermatomyc 1% Cream )
) Bifonazole 73% 65% [11][12]
oses (once daily)
Cream
1%
_ . 1% Powder _ 65.3% 70.1%
Tinea Pedis ] ) Bifonazole [13]
(twice daily) (Global Cure)  (Global Cure)
Powder
500 mg
Vulvovaginal single-dose 500 mg 95.8% (at day 86.8% (at day (141
Candidiasis vaginal tablet  Clotrimazole 25-31) 25-31)
+ cream
Table 4: Pharmacokinetic Data for Flutrimazole
Parameter Value Condition Reference
Percutaneous ) Topical application to
_ < 1% of applied dose ] [15]
Absorption healthy skin
i ~0.5% of administered  Topical application to
Urinary Recovery - ) [15]
dose scarified skin
Plasma Concentration < few ng/mL Topical application [15]
Biological Half-life Intravenous
144+3.8h o o [16]
(t1/2) administration in dogs
_ o Oral administration in
Bioavailability (oral) 8.9+6.1% [16]
dogs
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of protocols from key studies on Flutrimazole.

In Vitro Susceptibility Testing

e Objective: To determine the minimum inhibitory concentration (MIC) of Flutrimazole against
various fungal strains.

o Methodology:
o Fungal isolates are cultured on appropriate media (e.g., Sabouraud dextrose agar).
o A standardized inoculum of each fungal strain is prepared.

o Flutrimazole is serially diluted in a suitable solvent and incorporated into a liquid or solid
growth medium.

o The fungal inocula are added to the media containing different concentrations of
Flutrimazole.

o Cultures are incubated under controlled conditions (temperature, time).

o The MIC is determined as the lowest concentration of Flutrimazole that inhibits visible
fungal growth.[9]

Clinical Trial for Dermatomycoses

» Objective: To compare the efficacy and tolerability of Flutrimazole cream with a comparator
(e.g., Clotrimazole cream).

» Study Design: A multicentre, double-blind, randomized, parallel-group clinical trial.
e Methodology:

o Patient Selection: Patients with clinically and mycologically (KOH microscopy and/or
culture) diagnosed fungal skin infections are enrolled.
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o Randomization: Patients are randomly assigned to receive either Flutrimazole 1% cream
or the comparator cream.

o Treatment: Patients apply the assigned cream to the affected area (e.g., twice daily) for a
specified duration (e.g., 4 weeks).

o Efficacy Assessment: The primary endpoint is the mycological cure rate, determined by
negative results on KOH and culture tests at the end of the treatment period. Clinical cure
(resolution of signs and symptoms) is also assessed.

o Safety Assessment: Adverse events, particularly local reactions like irritation or burning,
are recorded throughout the study.[10]
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Caption: Workflow of a comparative clinical trial.

Conclusion
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Flutrimazole is a well-established topical antifungal agent with a potent, broad-spectrum
activity. Its primary mechanism of action involves the inhibition of fungal ergosterol synthesis,
leading to cell membrane disruption. Clinical data consistently demonstrate its high efficacy,
comparable to other leading imidazole antifungals, and a favorable safety profile. Its additional
anti-inflammatory properties may offer a therapeutic advantage in fungal infections with an
inflammatory component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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